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Cat. No.: B11930023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 16-Keto Aspergillimide and its likely molecular

target, the nicotinic acetylcholine receptor (nAChR) in nematodes. Due to the structural

similarity of 16-Keto Aspergillimide to the paraherquamide class of anthelmintics, it is strongly

suggested that it shares the same mechanism of action. Paraherquamides are known to be

antagonists of nematode nAChRs, leading to flaccid paralysis and expulsion of the parasites.[1]

[2][3] This guide presents the available evidence, proposes experimental protocols to

definitively confirm the molecular target of 16-Keto Aspergillimide, and compares its potential

activity with known nAChR antagonists.

Postulated Mechanism of Action of 16-Keto
Aspergillimide
16-Keto Aspergillimide is a member of the aspergillimide class of compounds, which are

structurally related to the paraherquamides.[1] The established molecular target of

paraherquamides is the nematode nicotinic acetylcholine receptor (nAChR). It is therefore

hypothesized that 16-Keto Aspergillimide also acts as an antagonist at these receptors.

The proposed signaling pathway is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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